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Compound of Interest

Compound Name: Telavancin Hydrochloride

Cat. No.: B8249691 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Telavancin. The content focuses on the well-documented issue of Telavancin binding to

plasticware in in vitro experiments and provides actionable solutions to ensure accurate and

reproducible results.

Frequently Asked Questions (FAQs)
Q1: Why are my Telavancin minimum inhibitory concentration (MIC) values higher or more

variable than expected?

A1: Higher than expected or variable MIC values for Telavancin are often due to the nonspecific

binding of the drug to the surface of standard plastic microplates (e.g., polystyrene).[1][2][3][4]

Telavancin is a lipoglycopeptide, and this class of molecules has a propensity to adhere to

plastic surfaces, thereby reducing the effective concentration of the drug in the test medium.[5]

[6][7][8] This loss of active compound can lead to an overestimation of the MIC.

Q2: What is the recommended method to prevent Telavancin from binding to plasticware?

A2: The Clinical and Laboratory Standards Institute (CLSI) has approved a revised broth

microdilution susceptibility testing method for Telavancin that includes the addition of 0.002%

polysorbate-80 (P-80) to the test medium.[1][2][3][4] Polysorbate-80 is a non-ionic surfactant
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that minimizes the binding of Telavancin to plastic surfaces, ensuring that the nominal

concentration of the drug is available to interact with the bacteria.[5][6][7][8]

Q3: Will polysorbate-80 interfere with my experiment or the growth of the bacteria?

A3: At the recommended concentration of 0.002%, polysorbate-80 has been shown to not

interfere with the activity of Telavancin or the growth of the bacteria being tested.[7] This

concentration is sufficient to prevent drug loss without introducing confounding variables into

the experiment.

Q4: Should I use a specific type of plasticware for my experiments with Telavancin?

A4: While the addition of polysorbate-80 is the most critical step, using polypropylene labware

for the preparation of stock solutions and dilutions is also recommended.[9] Polypropylene

generally exhibits lower biomolecule adsorption compared to polystyrene.[10] For assays,

commercially available low-binding microplates can also be considered as an additional

measure to reduce nonspecific binding.

Q5: How was the issue of Telavancin binding to plasticware identified?

A5: The issue was identified through studies that showed improved accuracy, precision, and

reproducibility of in vitro test methods when a surfactant was included.[5] For the

lipoglycopeptide class of antibiotics, it was observed that early studies underestimated their

potency due to the tendency of these drugs to bind to plastic surfaces.[5] The revised CLSI

testing method for Telavancin, which includes polysorbate-80, provides MIC results that are

more consistent and often lower than those obtained with the previous method.[1][3]

Troubleshooting Guides
Issue 1: Inconsistent or High MIC Values
Symptoms:

MIC values for quality control strains are consistently at the high end of or outside the

acceptable range.

High variability in MIC results between replicate plates or experiments.
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Telavancin appears less potent than reported in the literature.

Troubleshooting Workflow:

Start: Inconsistent/High MICs

Check Telavancin Stock Solution Preparation

Is DMSO used as both solvent and diluent?

Re-prepare stock solution using DMSO as per CLSI guidelines.

No

Check Broth Medium Composition

Yes

Is 0.002% Polysorbate-80 included in the medium?

Add 0.002% Polysorbate-80 to the broth medium.

No

Review Plasticware Type

Yes

Are you using standard polystyrene plates?

Consider using polypropylene or low-binding plates.

Yes

Re-run Experiment

No

Problem Solved
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Caption: Troubleshooting workflow for high or inconsistent Telavancin MICs.

Issue 2: Poor Recovery of Telavancin from Solution
Symptoms:

Concentration of Telavancin measured in the supernatant is significantly lower than the

prepared concentration.

Loss of drug during serial dilutions.

Troubleshooting Steps:

Verify Solvent and Diluent: Ensure that Dimethyl Sulfoxide (DMSO) is used for both the initial

solubilization of Telavancin powder and for subsequent dilutions of the stock solution, as per

the revised CLSI guidelines.[2][3]

Incorporate Surfactant: For all aqueous solutions and media, add polysorbate-80 to a final

concentration of 0.002%. This is crucial for preventing adhesion to plastic surfaces.[1][2][3][4]

Select Appropriate Labware: Whenever possible, use polypropylene tubes and plates for

preparing and storing Telavancin solutions.[9] If polystyrene must be used, pre-conditioning

the wells with a solution containing 0.002% polysorbate-80 may help to reduce binding.

Minimize Surface Area to Volume Ratio: When preparing small volumes, be aware that the

surface area to volume ratio is higher, which can exacerbate the effects of binding. Prepare

larger volumes where practical.

Data Presentation
The binding of lipoglycopeptides to plasticware can be substantial. The following table

summarizes data from a study on oritavancin, a similar lipoglycopeptide, which illustrates the

profound effect of polysorbate-80 on drug recovery from polystyrene microplates.[7]
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Time
Oritavancin
Concentration

Additive
Percent Recovery
(Mean ± SD)

1 hour 1 µg/mL None 9% ± 1%

24 hours 1 µg/mL
0.002% Polysorbate-

80
88% ± 8%

This data highlights the significant loss of the drug in the absence of a surfactant and the

dramatic improvement in recovery when 0.002% polysorbate-80 is included.

Experimental Protocols
Revised CLSI Broth Microdilution Method for Telavancin
Susceptibility Testing
This protocol is based on the revised CLSI guidelines to minimize Telavancin binding to

plasticware.

Materials:

Telavancin powder

Dimethyl Sulfoxide (DMSO)

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Polysorbate-80 (P-80)

Sterile polypropylene tubes

Sterile 96-well microplates (polystyrene or low-binding)

Bacterial inoculum standardized to 0.5 McFarland

Procedure:

Preparation of Telavancin Stock Solution:
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Dissolve Telavancin powder in 100% DMSO to create a concentrated stock solution.

Perform serial dilutions of the stock solution in 100% DMSO.[2][3]

Preparation of Test Medium:

Prepare CAMHB according to the manufacturer's instructions.

Add polysorbate-80 to the CAMHB to a final concentration of 0.002% (v/v).

Preparation of Microplates:

Dispense the CAMHB with 0.002% polysorbate-80 into the wells of the 96-well microplate.

Add the appropriate dilutions of Telavancin in DMSO to the wells to achieve the final

desired concentrations for the MIC assay.

Inoculation:

Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard.

Dilute the standardized inoculum in the CAMHB with polysorbate-80.

Inoculate the microplate wells with the final bacterial suspension to achieve a

concentration of approximately 5 x 10^5 CFU/mL.

Incubation and Reading:

Incubate the microplates at 35°C for 16-20 hours.

Read the MIC as the lowest concentration of Telavancin that completely inhibits visible

growth.

Experimental Workflow Diagram:
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Start: Telavancin MIC Assay

Prepare Telavancin Stock in 100% DMSO

Add Telavancin Dilutions

Prepare CAMHB with 0.002% Polysorbate-80

Dispense Medium into Microplate

Inoculate Microplate

Prepare and Standardize Bacterial Inoculum

Incubate at 35°C for 16-20 hours

Read and Record MIC

Click to download full resolution via product page

Caption: Workflow for the revised Telavancin MIC assay protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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